Cas no 1156282-64-2 (N-(cyclopropylmethyl)quinolin-5-amine)

N-(cyclopropylmethyl)quinolin-5-amine is a quinoline derivative featuring a cyclopropylmethylamine substituent at the 5-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The cyclopropylmethyl group enhances steric and electronic properties, potentially influencing binding affinity and metabolic stability in drug candidates. Its quinoline core offers a rigid aromatic scaffold, facilitating interactions with biological targets. The compound's synthetic accessibility and structural modularity make it valuable for exploring structure-activity relationships in drug discovery. Careful handling is recommended due to its reactive functional groups.
N-(cyclopropylmethyl)quinolin-5-amine structure
1156282-64-2 structure
Product Name:N-(cyclopropylmethyl)quinolin-5-amine
CAS No:1156282-64-2
MF:C13H14N2
MW:198.263662815094
CID:5215546
PubChem ID:43654866
Update Time:2025-11-01

N-(cyclopropylmethyl)quinolin-5-amine Chemical and Physical Properties

Names and Identifiers

    • N-(cyclopropylmethyl)quinolin-5-amine
    • starbld0040078
    • 5-Quinolinamine, N-(cyclopropylmethyl)-
    • Inchi: 1S/C13H14N2/c1-4-12-11(3-2-8-14-12)13(5-1)15-9-10-6-7-10/h1-5,8,10,15H,6-7,9H2
    • InChI Key: OIPQOGGJWRHYTB-UHFFFAOYSA-N
    • SMILES: N(C1=CC=CC2C1=CC=CN=2)CC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • XLogP3: 3.4
  • Topological Polar Surface Area: 24.9

N-(cyclopropylmethyl)quinolin-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-166610-0.05g
N-(cyclopropylmethyl)quinolin-5-amine
1156282-64-2
0.05g
$768.0 2023-06-08
Enamine
EN300-166610-0.1g
N-(cyclopropylmethyl)quinolin-5-amine
1156282-64-2
0.1g
$804.0 2023-06-08
Enamine
EN300-166610-0.25g
N-(cyclopropylmethyl)quinolin-5-amine
1156282-64-2
0.25g
$840.0 2023-06-08
Enamine
EN300-166610-0.5g
N-(cyclopropylmethyl)quinolin-5-amine
1156282-64-2
0.5g
$877.0 2023-06-08
Enamine
EN300-166610-1.0g
N-(cyclopropylmethyl)quinolin-5-amine
1156282-64-2
1g
$914.0 2023-06-08
Enamine
EN300-166610-2.5g
N-(cyclopropylmethyl)quinolin-5-amine
1156282-64-2
2.5g
$1791.0 2023-06-08
Enamine
EN300-166610-5.0g
N-(cyclopropylmethyl)quinolin-5-amine
1156282-64-2
5g
$2650.0 2023-06-08
Enamine
EN300-166610-10.0g
N-(cyclopropylmethyl)quinolin-5-amine
1156282-64-2
10g
$3929.0 2023-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN17788-100MG
N-(cyclopropylmethyl)quinolin-5-amine
1156282-64-2 95%
100MG
¥ 990.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN17788-250MG
N-(cyclopropylmethyl)quinolin-5-amine
1156282-64-2 95%
250MG
¥ 1,584.00 2023-03-30

Additional information on N-(cyclopropylmethyl)quinolin-5-amine

N-(cyclopropylmethyl)quinolin-5-amine: A Comprehensive Overview

N-(cyclopropylmethyl)quinolin-5-amine (CAS No. 1156282-64-2) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a cyclopropylmethyl substituent in its structure imparts distinct chemical and pharmacological properties, making it a subject of intense study in synthetic chemistry and drug discovery.

The molecular structure of N-(cyclopropylmethyl)quinolin-5-amine consists of a quinoline core substituted with an amine group at the 5-position and a cyclopropylmethyl group at the 1-position. This arrangement creates a molecule with both lipophilic and hydrophilic regions, which can influence its solubility, bioavailability, and interaction with biological targets. The quinoline scaffold is well-documented for its role in various pharmacological contexts, including antimicrobial, antimalarial, and anticancer activities.

In recent years, quinoline derivatives have been extensively explored for their potential in addressing emerging infectious diseases and cancer. The unique structural features of N-(cyclopropylmethyl)quinolin-5-amine suggest that it may exhibit novel mechanisms of action. Specifically, the cyclopropylmethyl group can enhance binding affinity to certain biological targets by introducing steric hindrance and improving metabolic stability. This has led to its investigation as a lead compound in the development of new therapeutic agents.

One of the most compelling aspects of N-(cyclopropylmethyl)quinolin-5-amine is its potential application in oncology research. Quinoline derivatives have shown promise in targeting various cancer pathways, including those involving kinases and transcription factors. The amine group at the 5-position of the quinoline ring provides a site for further functionalization, allowing researchers to tailor the molecule for specific biological activities. Recent studies have demonstrated that derivatives of this nature can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways.

The synthesis of N-(cyclopropylmethyl)quinolin-5-amine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step organic transformations, including cyclization reactions, nucleophilic substitutions, and protecting group strategies. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for pharmaceutical applications. Researchers have leveraged modern techniques such as transition metal catalysis and flow chemistry to optimize the synthesis of this compound.

The pharmacokinetic properties of N-(cyclopropylmethyl)quinolin-5-amine are also a critical area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Preclinical studies have begun to elucidate these properties, providing insights into its bioavailability and potential side effects. These studies are vital for guiding further development efforts and ensuring that the compound can reach its intended biological targets effectively.

In addition to its pharmacological applications, N-(cyclopropylmethyl)quinolin-5-amine has shown promise in other areas of biomedical research. For instance, it has been explored as a potential scaffold for developing novel antimicrobial agents. The quinoline core is known to interact with bacterial enzymes and DNA gyrase, disrupting essential cellular processes. By incorporating the cyclopropylmethyl group, researchers aim to enhance these interactions while minimizing toxicity to host cells.

The development of new therapeutic agents often involves high-throughput screening (HTS) to identify compounds with desired biological activities. N-(cyclopropylmethyl)quinolin-5-amine has been utilized in HTS campaigns targeting various disease-related proteins. These screens have identified derivatives with enhanced potency and selectivity against specific targets. Such findings underscore the importance of this compound as a starting point for further drug discovery efforts.

The future direction of research on N-(cyclopropylmethyl)quinolin-5-amine includes exploring its potential in treating neurodegenerative diseases. Quinoline derivatives have been implicated in modulating neurotransmitter systems, suggesting their utility in conditions such as Alzheimer's disease and Parkinson's disease. Preclinical models are being used to evaluate whether this compound can slow down disease progression or alleviate symptoms by interacting with relevant neural pathways.

Another area of interest is the use of computational methods to predict the binding affinity and pharmacological activity of N-(cyclopropylmethyl)quinolin-5-amine. Molecular docking simulations and quantum mechanical calculations are being employed to model how this compound interacts with biological targets at an atomic level. These computational approaches complement experimental studies by providing rapid insights into potential drug candidates before they enter costly preclinical testing.

The environmental impact of synthesizing and using N-(cyclopropylmethyl)quinolin-5-amine is also being considered increasingly important from both an industrial process optimization perspective as well as from an ecologically conscious view point regarding waste management during production phases; sustainable chemistry practices are being adopted which include greener solvents less energy-intensive methods alongside improved purification protocols thereby reducing ecological footprints associated with pharmaceutical manufacturing processes overall.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk